Cas no 1932802-76-0 ((1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane)

• Product Name: (1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane
• CAS No: 1932802-76-0
• MDL: MFCD22205852
• CID: 4632246
• Update Time: 2025-08-05

(1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane

• MDL： MFCD22205852

Additional information on (1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane

Compound CAS No. 1932802-76-0: (1R,6S)-8-Cbz-3,8-Diazabicyclo[4.2.0]octane

The compound CAS No. 1932802-76-0, also known as (1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane, is a bicyclic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are widely studied for their unique structural properties and biological activities. The term 3,8-diazabicyclo[4.2.0]octane refers to the bicyclic framework of the molecule, where two nitrogen atoms are incorporated into the ring system, creating a rigid and stable structure.

The substituent Cbz (benzyloxycarbonyl) group attached at the 8-position of the bicyclic system plays a crucial role in modulating the chemical reactivity and solubility of the compound. This protective group is commonly used in organic synthesis to stabilize reactive intermediates and facilitate further functionalization. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of multi-step synthesis pathways, particularly in the field of medicinal chemistry.

From a structural perspective, the (1R,6S) configuration denotes the stereochemistry of the molecule, which is critical for determining its biological activity and selectivity. Stereoisomerism is a key factor in drug design, as it can significantly influence pharmacokinetics and pharmacodynamics. The compound's rigid bicyclic framework provides an ideal platform for exploring enantioselective interactions with biological targets, making it a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on compounds like (1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane. These studies have provided insights into the compound's electronic properties, conformational flexibility, and potential binding modes with target proteins. For instance, molecular docking simulations have revealed that the bicyclic system can adopt conformations that are complementary to specific binding pockets in enzymes and receptors.

In terms of synthetic routes, several methods have been reported for the preparation of this compound. One common approach involves the cyclization of appropriately substituted diamines under controlled conditions to form the bicyclic framework. The introduction of the Cbz group typically occurs through a nucleophilic substitution reaction or via coupling chemistry using benzyl chlorides or other suitable reagents.

The application of this compound extends beyond its role as an intermediate in organic synthesis. It has been explored as a potential lead compound in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its unique structure allows for diverse functionalization strategies, enabling researchers to investigate its activity against a wide range of biological targets.

Moreover, recent research has focused on leveraging green chemistry principles for the synthesis of this compound. By employing catalytic asymmetric methods and minimizing waste generation during synthesis steps, researchers aim to develop more sustainable processes for producing this valuable intermediate.

In conclusion, CAS No. 1932802-76-0, or (1R,6S)-8-Cbz-3,8-diazabicyclo[4.2.0]octane, represents an intriguing molecule with significant potential in both academic research and industrial applications. Its structural features make it an attractive candidate for exploring novel chemical transformations and advancing drug discovery efforts.